Huwentoxin-XVI
Huwentoxin-XVI
Huwentoxin-XVI is a 39 amino acids peptide that was discovered from the venom of the Chinese tarantula Ornithoctonus huwena. Huwentoxin-XVI was shown to be a potent blocker of HVA N-type calcium channels with an IC50 value of 60 nM in rat DRG. The blocking effect appears to be similar to that of ω-conotoxin-GVIA and ω-conotoxin-MVIIA. Neverthelss, Huwentoxin-XVI differs from GVIA and MVIIA thanks to its greater reversibility and its higher selectivity for N-type over P/Q type than MVIIA.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0197664
InChI:
SMILES:
Molecular Formula:
C196H292N50O56S6
Molecular Weight:
4437.2 Da
Huwentoxin-XVI
CAS No.:
Peptides
VCID: VC0197664
Molecular Formula: C196H292N50O56S6
Molecular Weight: 4437.2 Da
| Product Name | Huwentoxin-XVI |
|---|---|
| Molecular Formula | C196H292N50O56S6 |
| Molecular Weight | 4437.2 Da |
| Appearance | White lyophilized solidPurity rate: > 98%AA sequence: Cys1-Ile-Gly-Glu-Gly-Val-Pro-Cys8-Asp-Glu-Asn-Asp-Pro-Arg-Cys15-Cys16-Ser-Gly-Leu-Val-Cys21-Leu-Lys-Pro-Thr-Leu-His-Gly-Ile-Trp-Tyr-Lys-Ser-Tyr-Tyr-Cys36-Tyr-Lys-Lys-OHDisulfide bonds: Cys1-Cys16, Cys8-Cys21 and Cys15-Cys36Length (aa): 39 |
| Description | Huwentoxin-XVI is a 39 amino acids peptide that was discovered from the venom of the Chinese tarantula Ornithoctonus huwena. Huwentoxin-XVI was shown to be a potent blocker of HVA N-type calcium channels with an IC50 value of 60 nM in rat DRG. The blocking effect appears to be similar to that of ω-conotoxin-GVIA and ω-conotoxin-MVIIA. Neverthelss, Huwentoxin-XVI differs from GVIA and MVIIA thanks to its greater reversibility and its higher selectivity for N-type over P/Q type than MVIIA. |
| Last Modified | Aug 20 2021 |
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